Cas no 55579-77-6 (5-(2-Methoxyphenyl)cyclohexane-1,3-dione)

5-(2-Methoxyphenyl)cyclohexane-1,3-dione structure

55579-77-6 structure

Product Name:5-(2-Methoxyphenyl)cyclohexane-1,3-dione

CAS No:55579-77-6

MF:C₁₃H₁₄O₃

MW:218.248464107513

CID:892240

PubChem ID:329775515

Update Time:2025-04-19

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 5-(2-Methoxyphenyl)cyclohexane-1,3-dione
- 5-(2-METHOXY-PHENYL)-CYCLOHEXANE-1,3-DIONE
- 5-(2-Methoxyphenyl)-1,3-cyclohexanedione
- 5-(2-Methoxy-phenyl)-cyclohexan-1,3-dion
- AG-F-94450
- AGN-PC-01BQX8
- ALBB-006878
- CTK1G8446
- SBB048426
- SureCN643845
- STK415800
- 55579-77-6
- SCHEMBL643845
- AKOS000265776
- KDFGJXOGEXWKQI-UHFFFAOYSA-N
- LS-02481
- 5-(2-Methoxyphenyl)cyclohexane-1,3-dione, AldrichCPR
- A870154
- DA-18494
- G78646
- MFCD03844402
- DTXSID90589293
- MDL： MFCD03844402
- Inchi： 1S/C13H14O3/c1-16-13-5-3-2-4-12(13)9-6-10(14)8-11(15)7-9/h2-5,9H,6-8H2,1H3
- InChI Key： KDFGJXOGEXWKQI-UHFFFAOYSA-N
- SMILES： O=C1CC(CC(C2C=CC=CC=2OC)C1)=O

Computed Properties

Exact Mass: 218.09400
Monoisotopic Mass: 218.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37000
LogP: 2.10090

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Security Information

Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Customs Data

HS CODE：2914509090
Customs Data：

China Customs Code:
2914509090

Overview:

2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	062551-1g	5-(2-Methoxyphenyl)cyclohexane-1,3-dione	55579-77-6	95%	1g	￡123.00	2022-02-28
Chemenu	CM281122-1g	5-(2-Methoxyphenyl)cyclohexane-1,3-dione	55579-77-6	95%	1g	$305	2021-06-15
TRC	M945423-50mg	5-(2-Methoxyphenyl)cyclohexane-1,3-dione	55579-77-6		50mg	$ 50.00	2022-06-03
TRC	M945423-100mg	5-(2-Methoxyphenyl)cyclohexane-1,3-dione	55579-77-6		100mg	$ 65.00	2022-06-03
TRC	M945423-500mg	5-(2-Methoxyphenyl)cyclohexane-1,3-dione	55579-77-6		500mg	$ 230.00	2022-06-03
Chemenu	CM281122-1g	5-(2-Methoxyphenyl)cyclohexane-1,3-dione	55579-77-6	95%	1g	$305	2023-02-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	CBR00222-1G	5-(2-Methoxyphenyl)cyclohexane-1,3-dione	55579-77-6		1g	¥5233.08	2023-11-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M170971-1g	5-(2-Methoxyphenyl)cyclohexane-1,3-dione	55579-77-6	98%	1g	¥2182.90	2023-09-01
Alichem	A019115085-1g	5-(2-Methoxyphenyl)cyclohexane-1,3-dione	55579-77-6	95%	1g	$319.48	2023-09-01
eNovation Chemicals LLC	Y1242120-1g	5-(2-METHOXY-PHENYL)-CYCLOHEXANE-1,3-DIONE	55579-77-6	95%	1g	$385	2024-06-06

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Related Literature

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4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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5. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

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Cas no 55579-77-6 (5-(2-Methoxyphenyl)cyclohexane-1,3-dione)

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Security Information

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Pricemore >>

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Related Literature

Related Categories

55579-77-6 (5-(2-Methoxyphenyl)cyclohexane-1,3-dione) Related Products